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Compound of Interest

Compound Name: Fluoroglycofen-ethyl

Cat. No.: B166172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluoroglycofen-ethyl, a member of the nitrophenyl ether class of herbicides, is primarily used

for the post-emergence control of broadleaf weeds.[1] Its mode of action involves the inhibition

of photosynthesis in target plants.[2] This technical guide provides a comprehensive overview

of the available toxicological data for Fluoroglycofen-ethyl, intended to inform researchers,

scientists, and professionals in drug development. While publicly accessible data is limited, this

document synthesizes the available information and outlines the standard experimental

protocols likely employed for its toxicological assessment.

Quantitative Toxicological Data
The following tables summarize the key quantitative toxicological endpoints for

Fluoroglycofen-ethyl identified from available literature. It is important to note that detailed

study reports are not widely accessible in the public domain.

Table 1: Acute Toxicity of Fluoroglycofen-ethyl
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Species
Route of
Administration

Endpoint Value Reference

Rat Oral LD50 1500 mg/kg [2]

Rabbit Dermal LD50 >5000 mg/kg [2]

Table 2: Repeated Dose and Genotoxicity Data for Fluoroglycofen-ethyl

Study Type Species Endpoint Value/Result Reference

1-Year Feeding

Trial
Dog

No-Effect Level

(NOEL)
320 mg/kg in diet [2]

Genotoxicity
In vitro (Ames

Test)
Mutagenicity Non-mutagenic [2]

Table 3: Irritation Potential of Fluoroglycofen-ethyl

Study Type Species Finding Reference

Skin Irritation Rabbit Slight irritant [2]

Eye Irritation Rabbit Slight irritant [2]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of Fluoroglycofen-ethyl are

not publicly available. However, such studies typically adhere to internationally recognized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD). The following sections describe the probable methodologies for key

toxicological assessments.

Acute Oral Toxicity
Acute oral toxicity is likely determined using a method similar to the OECD Test Guideline 423

(Acute Oral Toxicity – Acute Toxic Class Method). This method involves a stepwise procedure

with a limited number of animals.
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Start: Dose Selection Administer single oral dose
to 3 female rats

Observe for 14 days
(mortality, clinical signs)

Mortality Check Endpoint: LD50 Estimation
& Classification

If stopping criteria met

Adjust dose for
next step (if needed)

Re-dose new group
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Parental (P0) Dosing
(premating, mating, gestation, lactation)

P0 Mating

F1 Generation Produced

Select F1 for Second Generation

F1 Dosing
(growth, maturation, mating)

F1 Mating

F2 Generation Produced

Evaluate Reproductive & Developmental Endpoints
(Fertility, gestation, viability, growth, etc.)

Fluoroglycofen-ethyl Hydrolysis
(Water, Esterases)

Fluoroglycofen Acid
(Metabolite)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fluoroglycofen-ethyl [sitem.herts.ac.uk]

2. Infocris Pesticide Database - fluoroglycofen-ethyl [nucleus.iaea.org]

To cite this document: BenchChem. [Unveiling the Toxicological Profile of Fluoroglycofen-
ethyl: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166172#toxicological-data-for-fluoroglycofen-ethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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